Cas no 519165-02-7 (1-methyl-3-nitro-1H-pyrazole-5-carbonyl chloride)

• Product Name: 1-methyl-3-nitro-1H-pyrazole-5-carbonyl chloride
• CAS No: 519165-02-7
• MF: C₅H₄ClN₃O₃
• MW: 189.556559562683
• MDL: MFCD13174149
• CID: 872630
• PubChem ID: 45081644
• Update Time: 2026-04-29

1-methyl-3-nitro-1H-pyrazole-5-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-carbonyl chloride, 1-methyl-3-nitro- (9CI)
• 2-methyl-5-nitropyrazole-3-carbonyl chloride
•  
• 1-methyl-3-nitro-1H-pyrazole-5-carbonyl chloride

• MDL： MFCD13174149
• Inchi： InChI=1S/C5H4ClN3O3/c1-8-3(5(6)10)2-4(7-8)9(11)12/h2H,1H3
• InChI Key： DYRSDVXAJFVINA-UHFFFAOYSA-N
• SMILES： CN1C(=CC(=N1)[N+](=O)[O-])C(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2

Additional information on 1-methyl-3-nitro-1H-pyrazole-5-carbonyl chloride

1-Methyl-3-nitro-1H-pyrazole-5-carbonyl Chloride (CAS 519165-02-7): Properties, Applications, and Market Insights

1-Methyl-3-nitro-1H-pyrazole-5-carbonyl chloride (CAS 519165-02-7) is a specialized heterocyclic compound with significant relevance in modern organic synthesis and pharmaceutical research. As a pyrazole derivative, this compound features a unique combination of a nitro group and a reactive carbonyl chloride moiety, making it particularly valuable for constructing complex molecular architectures.

The molecular structure of 1-methyl-3-nitro-1H-pyrazole-5-carbonyl chloride consists of a five-membered pyrazole ring system with three key functional groups: a methyl group at position 1, a nitro group at position 3, and the reactive acid chloride at position 5. This arrangement creates multiple reactive sites that can participate in various chemical transformations, particularly in nucleophilic substitution reactions and condensation reactions.

Recent trends in pharmaceutical research have increased demand for pyrazole-based building blocks like 1-methyl-3-nitro-1H-pyrazole-5-carbonyl chloride. The compound serves as a crucial intermediate in the synthesis of various biologically active molecules, including potential kinase inhibitors and anti-inflammatory agents. Its nitro group offers opportunities for further functionalization through reduction to amines or participation in cyclization reactions.

From a synthetic chemistry perspective, the carbonyl chloride group in 519165-02-7 enables efficient formation of amide bonds, making it valuable for peptide coupling reactions and the construction of heterocyclic amides. Researchers particularly value its stability compared to other acid chloride derivatives, which allows for better handling and storage characteristics.

The global market for specialty pyrazole derivatives has shown steady growth, with 1-methyl-3-nitro-1H-pyrazole-5-carbonyl chloride finding applications beyond pharmaceuticals. The agrochemical industry utilizes similar structures in developing novel crop protection agents, while materials science explores their potential in creating advanced polymers with unique thermal and electronic properties.

Analytical characterization of CAS 519165-02-7 typically involves techniques such as NMR spectroscopy (both ¹H and ¹³C), mass spectrometry, and infrared spectroscopy. The compound generally appears as a crystalline solid with moderate solubility in common organic solvents like dichloromethane, THF, and acetonitrile, but limited solubility in water.

Current research directions involving 1-methyl-3-nitro-1H-pyrazole-5-carbonyl chloride focus on its use in combinatorial chemistry and high-throughput screening applications. The compound's versatility allows for rapid generation of diverse molecular libraries, particularly in drug discovery programs targeting protein-protein interactions and allosteric modulation.

From a safety perspective, proper handling of 519165-02-7 requires standard laboratory precautions for acid chlorides, including use in well-ventilated areas and appropriate personal protective equipment. The compound should be stored under inert atmosphere at controlled temperatures to maintain stability.

The synthesis of 1-methyl-3-nitro-1H-pyrazole-5-carbonyl chloride typically involves sequential functionalization of the pyrazole core, starting from commercially available precursors. Modern synthetic approaches emphasize atom economy and green chemistry principles to improve the sustainability of production processes.

Future applications for pyrazole-5-carbonyl chloride derivatives may expand into emerging fields such as molecular electronics and supramolecular chemistry. The compound's ability to serve as both hydrogen bond acceptor and donor, combined with its electron-withdrawing nitro group, makes it interesting for designing functional materials with tailored properties.

For researchers working with 1-methyl-3-nitro-1H-pyrazole-5-carbonyl chloride, recent literature highlights its use in constructing fused heterocyclic systems through innovative cyclization strategies. These methods often provide access to structurally complex scaffolds that are difficult to obtain through alternative synthetic routes.

The commercial availability of CAS 519165-02-7 has improved in recent years, with multiple suppliers offering the compound in various quantities. Pricing typically reflects its status as a specialty chemical, with bulk quantities available for industrial-scale applications and smaller quantities for research purposes.

Analytical methods for quantifying 1-methyl-3-nitro-1H-pyrazole-5-carbonyl chloride in reaction mixtures often employ HPLC techniques with UV detection, taking advantage of the compound's strong absorbance characteristics. These methods are crucial for monitoring reaction progress and ensuring product purity in synthetic applications.

As the pharmaceutical industry continues to explore nitrogen-containing heterocycles, compounds like 519165-02-7 maintain their importance in medicinal chemistry. Their balanced properties between reactivity and stability make them particularly valuable for constructing drug-like molecules with improved pharmacokinetic profiles.

The environmental fate of pyrazole derivatives has become an increasing focus of research, with studies examining their biodegradation pathways and potential ecological impacts. While 1-methyl-3-nitro-1H-pyrazole-5-carbonyl chloride is primarily used in controlled laboratory settings, understanding its environmental behavior supports the development of more sustainable chemistry practices.

In conclusion, 1-methyl-3-nitro-1H-pyrazole-5-carbonyl chloride (CAS 519165-02-7) represents a versatile building block with growing importance across multiple scientific disciplines. Its unique combination of functional groups enables diverse chemical transformations, while ongoing research continues to uncover new applications for this valuable heterocyclic compound.